Cas no 1891259-36-1 (Benzoic acid, 4-(aminomethyl)-2,5-difluoro-)

• Product Name: Benzoic acid, 4-(aminomethyl)-2,5-difluoro-
• CAS No: 1891259-36-1
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 5253890
• PubChem ID: 117280597
• Update Time: 2024-03-01

Benzoic acid, 4-(aminomethyl)-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminomethyl)-2,5-difluoro-

• Inchi： 1S/C8H7F2NO2/c9-6-2-5(8(12)13)7(10)1-4(6)3-11/h1-2H,3,11H2,(H,12,13)
• InChI Key： NMIDAVTXBURAJJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(CN)C=C1F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų